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Compound of Interest

Compound Name: 3,5-Dinitropyridine

Cat. No.: B058125 Get Quote

Essential Safety and Handling Guide for 3,5-
Dinitropyridine
This guide provides crucial safety and logistical information for the handling and disposal of

3,5-Dinitropyridine, tailored for researchers, scientists, and drug development professionals.

The following procedures are based on established safety protocols for hazardous chemical

compounds and data from structurally similar substances due to the limited availability of a

specific Safety Data Sheet (SDS) for 3,5-Dinitropyridine itself. It is imperative to treat this

compound with extreme caution.

Hazard Assessment
3,5-Dinitropyridine is a heterocyclic compound containing two nitro groups. While specific

toxicity data is scarce, related dinitro- and chloro-dinitropyridine compounds are known to be

highly toxic and hazardous. For instance, 2-Chloro-3,5-dinitropyridine is classified as fatal if

swallowed and causes significant skin and eye irritation. Similarly, other pyridine derivatives are

known to be harmful if swallowed, inhaled, or in contact with skin[1]. Therefore, 3,5-
Dinitropyridine must be handled as a particularly hazardous substance.

Hazard and Safety Data Summary
The following table summarizes key hazard information, primarily extrapolated from related

pyridine compounds. This data should be used as a conservative guide for risk assessment.
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Hazard Classification &
Data

Details Source/Analog Compound

Acute Toxicity

Fatal or toxic if swallowed.[2]

Harmful in contact with skin or

if inhaled.[3]

2-Chloro-3,5-dinitropyridine, 3-

Nitropyridine

Skin Corrosion/Irritation Causes skin irritation.
3,5-Dinitrobenzoic acid, 2-

Chloro-3,5-dinitropyridine

Eye Damage/Irritation
Causes serious eye irritation or

damage.[2]

N,N-dimethylpyridin-4-amine,

3,5-Dinitrobenzoic acid

Respiratory Irritation
May cause respiratory

irritation.[3]

3-Nitropyridine, 3,5-

Dinitrobenzoic acid

Storage Incompatibilities

Strong oxidizing agents, acids

(especially nitric acid), and

bases.[4]

Pyridine

Operational Plan: From Receipt to Disposal
A systematic approach is essential to ensure safety at every stage of handling 3,5-
Dinitropyridine.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The required

level of protection depends on the specific task and potential for exposure[5].

Hand Protection: Use chemical-resistant gloves. Butyl rubber or laminate film (PE/EVAL)

gloves are recommended for robust protection against aromatic and nitro compounds[4][6].

Nitrile gloves may offer limited splash protection but are not recommended for prolonged

contact[4]. Always check the manufacturer's glove compatibility chart.

Eye and Face Protection: Chemical safety goggles are mandatory. In situations with a splash

potential, a face shield must be worn in addition to goggles[5][6][7].
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Respiratory Protection: All work with solid or solutions of 3,5-Dinitropyridine must be

conducted within a certified chemical fume hood to control exposure to dust or vapors[4][7].

If a fume hood is not available or in case of its failure, a NIOSH-approved respirator with an

organic vapor cartridge is required[7].

Protective Clothing: A fully-buttoned lab coat is required for all procedures. For tasks with a

higher risk of spills or significant contamination, a chemical-resistant apron or coveralls

should be used[4][7]. Closed-toe shoes are mandatory.

Storage and Handling
Proper storage is critical to prevent accidents and degradation of the compound.

Storage: Store 3,5-Dinitropyridine in a tightly closed, clearly labeled container. The storage

area should be a secured, cool, dry, and well-ventilated location, segregated from

incompatible materials such as strong oxidizers, acids, and bases[4]. It should be protected

from direct sunlight, heat, sparks, and any other sources of ignition[4].

Handling: Always handle this compound within a properly functioning chemical fume hood[4].

Avoid generating dust. Do not eat, drink, or smoke in the handling area[2]. An emergency

eyewash station and safety shower must be readily accessible within a 10-second travel

distance[4][7].

Spill Management Protocol
Immediate and correct response to a spill is critical to prevent exposure and further

contamination.

Evacuate and Ventilate: Immediately alert others in the area and evacuate if necessary.

Ensure the area is well-ventilated, typically by ensuring the fume hood is operational[7].

Containment: For solid spills, carefully cover the material to avoid generating dust. For liquid

spills, use an inert absorbent material like vermiculite or sand to contain the substance[7].

Collection: Wearing appropriate PPE, carefully collect the absorbed or spilled material using

non-sparking tools and place it into a clearly labeled, sealed container for hazardous

waste[7].
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Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All

cleaning materials (wipes, absorbents) must also be collected and disposed of as hazardous

waste[7].
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Spill Response Workflow for 3,5-Dinitropyridine.
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Waste Disposal Plan
Chemical waste must be managed in accordance with all local, state, and federal regulations.

Waste Segregation and Collection: All waste containing 3,5-Dinitropyridine, including pure

compound, contaminated solutions, and disposable labware (e.g., gloves, wipes, pipette

tips), must be collected in a dedicated hazardous waste container[1][8]. Do not mix this

waste with other waste streams[8].

Container Labeling: The waste container must be made of a compatible material, be kept

closed, and be clearly labeled with "Hazardous Waste," the full chemical name "3,5-
Dinitropyridine," and the associated hazard warnings[8].

Storage of Waste: Store the sealed waste container in a designated and secure hazardous

waste accumulation area, away from incompatible materials[8].

Final Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor. The recommended disposal method for such compounds is typically

high-temperature incineration at a permitted facility[7].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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